Cas no 4746-97-8 (1,4-Dioxaspiro[4.5]decan-8-one)

1,4-Dioxaspiro[4.5]decan-8-one Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decan-8-one
• 1,4-CYCLOHEXANEDIONE MONOETHYLENE KETAL
• 1,4-DIOXASPIRO[4.5]-8-DECANONE
• CYCLOHEXANEDIONE(1,4-) MONOETHYLENE
• Cyclohexane-1,4-dione monoethylene ketal
• 1,4-Cyclohexanedion monoethylene acetal
• 1,4-Dioxiro[4.5]decan-8-one.
• 1,4-Cyclohexanedione ethylene ketal
• 1,4-CYCLOHEXANEDIONE MONOETHYLENE ACETAL (1,4-DIOXASPIRO(4.5)DECAN-8-ONE)
• 1,4-Cyclohexanedione monoethylene acetal
• (R)-tert-butyl 3-(chloromethyl)pyrrolidine-1-carboxylate
• 1,4-cyclohexanedione monoacetal
• 1,4-Dioxaspiro[4,5]decan-8-one
• 1,4-Cyclohexanedione monoethyleneacetal
• 1,4-cyclohexanedione mono-ethylene acetal
• 4,4-(Ethylenedioxy)cyclohexanone
• 1,4-dioxaspiro-[4.5]-decan-8-one
• 1,4-dioxaspiro[4.5]-decan-8-one
• 1,4-dioxaspiro[4.5]decane-8-one
• 1,4-cyclohexanedione-monoethyleneacetal
• cyclohexane-1,4-dione-mono ethylene ketal
• CS-W008827
• HY-75213
• 1,4-Cyclohexanedione monoethylene acetal, 97%
• EN300-26857
• PS-8834
• 1,4-Cyclohexanedione Monoethyleneketal
• 1,4-Cyclohexane dione mono ethylene ketal
• 1,4 cyclohexanedione ethylene ketal
• FT-0600966
• 1,4-DIOXA-SPIRO[4.5]DECAN-8-ONE
• SCHEMBL46361
• 1,4-cylohexanedione monoethylene ketal
• 1,4-cyclohexanedione-mono-ethylene ketal
• BCP27579
• 8-oxo-1,4-dioxaspiro[4.5]decane
• 1,4-cyclohexandione mono-ethylene ketal
• AM20070557
• 1,4-Cyclohexanedione, cyclic 1,2-ethanediyl acetal
• AKOS005146024
• cyclohexane-1,4-dione monoethyleneacetal
• 1,4-Dioxa-(4,5)spiro-8-decanone
• 1,4-cyclohexanedione-monoethylene ketal
• VKRKCBWIVLSRBJ-UHFFFAOYSA-
• 1,4-dioxa-spiro[4,5]decan-8-one
• AC-292
• 1,4-cyclohexanedione mono-ethyiene ketal
• 1,4-dioxaspiro(4.5)decan-8-one
• DTXSID00340791
• 1,4 cyclohexanedione monoethylene ketal
• 1,4-cyclohexanedione monoethlene acetal
• SR-01000631422-1
• 1,4-cyclo-hexanedione monoethylene acetal
• 1,4-dioxaspiro[4,5]decane-8-one
• 1,4-dioxaspiro[4.5]decan-8-on
• HMS1668A09
• ,4-Dioxaspiro[4.5]decan-8-one
• 1,4-Cyclohexanedione mono-ethylene ketal
• SY002973
• 1,4 dioxaspiro[4,5]decan-8-one
• 1,4-cyclohexandione monoethyleneacetal
• 1,4-dioxa-spiro[4.5]-decan-8-one
• 1.4-dioxaspiro[4.5]decan-8-one
• 1,4-cyclohexandione monoethylene ketal
• J-504004
• F0001-1264
• SB67030
• cyclohexane-1,4-dione monoetylene acetal
• 1.4-cyclohexanedione monoethylene ketal
• 4746-97-8
• STR01678
• 1,4-dioxa-spiro[4.5] decan-8-one
• 1,4-dioxaspiro{4.5}decan-8-one
• 1.4-dioxa-spiro[4.5]decan-8-one
• NS00126015
• InChI=1/C8H12O3/c9-7-1-3-8(4-2-7)10-5-6-11-8/h1-6H2
• CCG-41335
• MFCD00010214
• 1,4-cyclohexane-dione monoethylene acetal
• 1,4-Dioxaspiro[4.5]decan-8-one,99%
• DTXCID20291872
• STL185661
• 1,4-Dioxaspiro4.5decan-8-one
• BBL034658
• +Expand

• MDL： MFCD00010214
• InChIKey： VKRKCBWIVLSRBJ-UHFFFAOYSA-N
• Inchi： 1S/C8H12O3/c9-7-1-3-8(4-2-7)10-5-6-11-8/h1-6H2
• SMILES： C12(CCC(=O)CC1)OCCO2
• BRN： 117631

Computed Properties

• Exact Mass: 156.078644g/mol
• Surface Charge: 0
• XLogP3: -0.1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 156.078644g/mol
• Monoisotopic Mass: 156.078644g/mol
• Topological Polar Surface Area: 35.5Ų
• Heavy Atom Count: 11
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 0.87260
• PSA: 35.53000
• Refractive Index: 1.4430 (estimate)
• Boiling Point: 112C
• Melting Point: 70-73 °C (lit.)
• Flash Point: 106.7℃
• Solubility: Soluble in chloroform & methanol.
• Color/Form: White to Yellow Solid
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive
• Density: 1.0887 (rough estimate)

1,4-Dioxaspiro[4.5]decan-8-one Security Information

• WGK Germany：3
• Safety Term：S22;S26;S36/37/39
• Safety Instruction： S22-S24/25-S36/37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：8-10-21

1,4-Dioxaspiro[4.5]decan-8-one Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters